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Compound of Interest

Compound Name: Cryptomoscatone D2

Cat. No.: B12387476 Get Quote

Essential Safety and Handling Guide for
Cryptomoscatone D2
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Cryptomoscatone D2. Given the absence of a specific

Safety Data Sheet (SDS) for this compound, this guidance is based on its chemical properties

as a phenol derivative and general laboratory safety principles for handling similar substances.

Summary of Chemical and Physical Properties
Cryptomoscatone D2 is a phenol compound. While specific quantitative safety data such as

toxicity values are not readily available, the following information has been compiled from

supplier data.
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Property Value Source

CAS Number 276856-55-4 ChemFaces

Molecular Formula C17H20O4 ChemFaces

Molecular Weight 288.34 g/mol ChemFaces

Physical Description Oil ChemFaces

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
ChemFaces

Storage

Store at 2-8°C for up to 24

months. For solutions, store as

aliquots in tightly sealed vials

at -20°C for up to two weeks.

ChemFaces

Personal Protective Equipment (PPE)
Due to the phenolic nature of Cryptomoscatone D2, a stringent PPE protocol is mandatory to

prevent skin and eye contact, inhalation, and ingestion.
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PPE Category Specification Rationale

Hand Protection

Wear double-layered nitrile

gloves or thicker (8mil) nitrile

gloves for incidental contact.

For direct handling or risk of

splash, use utility-grade

neoprene or butyl rubber

gloves over nitrile gloves.[1]

Phenol can be absorbed

through the skin and cause

severe burns.[2] Nitrile gloves

offer splash resistance, while

more robust gloves are

necessary for prolonged

handling.[1]

Eye and Face Protection

Chemical splash goggles are

required at all times. When

there is a potential for

splashes, a face shield must

be worn in addition to goggles.

[1]

To protect against accidental

splashes that can cause

serious eye damage.

Skin and Body Protection

A fully buttoned lab coat must

be worn. For tasks with a

higher risk of splashes, a butyl

rubber or neoprene apron

should be worn over the lab

coat.[1] Long pants and

closed-toe shoes are

mandatory.[1]

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

All handling of

Cryptomoscatone D2,

including the preparation of

solutions, must be conducted

in a certified chemical fume

hood.[1][3]

To prevent inhalation of any

aerosols or vapors.

Operational Plan: Safe Handling and Disposal
Adherence to the following step-by-step procedures is critical for minimizing exposure risk and

ensuring a safe laboratory environment.
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Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store the container in a cool, dry, well-ventilated area away from incompatible

materials such as strong oxidizers.[4] Store at the recommended temperature of 2-8°C.

Labeling: Ensure the container is clearly labeled with the chemical name, concentration, and

hazard warnings.

Handling and Use
Preparation: Before handling, ensure that an emergency eyewash station and safety shower

are readily accessible.[1][5]

Equilibration: Allow the vial to equilibrate to room temperature for at least one hour before

opening.[1]

Centrifugation: As Cryptomoscatone D2 is an oil, centrifuge the vial at a low speed (200-

500 RPM) to collect the substance at the bottom.

Fume Hood: Conduct all manipulations, including weighing and solution preparation, inside a

chemical fume hood.[1][3]

Secondary Containment: Use secondary containment (e.g., a tray) during transport and

handling to contain any potential spills.[4]

Avoid Contamination: Use dedicated spatulas and glassware. Do not eat, drink, or smoke in

the laboratory.[5]

Post-Handling: After handling, wipe down the work area with a suitable decontaminant and

wash hands thoroughly.[4][5]

Disposal Plan
All waste materials contaminated with Cryptomoscatone D2 must be treated as hazardous

waste.
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Liquid Waste: Collect all liquid waste containing Cryptomoscatone D2 in a designated,

labeled, and sealed hazardous waste container.[1][6]

Solid Waste: Dispose of contaminated solid waste (e.g., pipette tips, gloves, paper towels) in

a separate, sealed, and clearly labeled hazardous waste container.[6][7]

Labeling: Waste containers must be labeled with "Hazardous Waste," the name of the

chemical, and the associated hazards (e.g., "Toxic," "Corrosive").[6]

Segregation: Do not mix phenol-containing waste with other waste streams unless

specifically instructed to do so by your institution's environmental health and safety (EHS)

office.[1]

Pickup: Arrange for the disposal of hazardous waste through your institution's EHS-approved

waste management program.[7]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.

Spill Response
Alert: Immediately alert others in the vicinity.

Evacuate: For large spills, evacuate the area and contact your institution's emergency

response team.[5]

Small Spills (inside a fume hood):

Wear appropriate PPE, including double gloves and eye/face protection.[1]

Contain the spill using an absorbent material like vermiculite or spill pads.[1]

Collect the absorbed material into a sealed container for hazardous waste disposal.[1][5]

Clean the spill area with soap and water.[1]

Personnel Exposure
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Skin Contact:

Immediately flush the affected area with copious amounts of water for at least 15 minutes

while removing contaminated clothing.[2]

After flushing with water, apply polyethylene glycol (PEG) 300 or 400 to the affected area if

available.[1][2]

Seek immediate medical attention.[1][2]

Eye Contact:

Immediately flush the eyes with water for at least 15 minutes at an emergency eyewash

station, holding the eyelids open.[1][2]

Seek immediate medical attention.[1][2]

Inhalation:

Move the individual to fresh air immediately.[1][5]

Seek immediate medical attention.[1][5]

Ingestion:

Do NOT induce vomiting.[6]

Rinse the mouth with water.[6]

Seek immediate medical attention.[6]

Visual Workflow Guides
The following diagrams illustrate the key workflows for handling Cryptomoscatone D2 safely.
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Caption: Workflow for the safe handling of Cryptomoscatone D2.
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Personnel ExposureSpill

Exposure or Spill Occurs

Skin Contact:
Flush with water for 15 min

Eye Contact:
Flush at eyewash for 15 min

Inhalation:
Move to fresh airAlert others

Seek Immediate Medical AttentionContain spill with absorbent

Clean and decontaminate

Dispose of as Hazardous Waste

Click to download full resolution via product page

Caption: Emergency response procedures for Cryptomoscatone D2 incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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